N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide

• IUPAC Name: N-[3-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]propyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H16N4O3S/c21-16(12-6-10-17-11-7-12)19-9-3-8-18-15-13-4-1-2-5-14(13)24(22,23)20-15/h1-2,4-7,10-11H,3,8-9H2,(H,18,20)(H,19,21)
• InChI Key: GGGIVSJBBXGWJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCCNC(=O)C3=CC=NC=C3)NS2(=O)=O
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide, also known as DBITC, is a synthetic compound that has been widely studied for its potential applications in scientific research. DBITC is a derivative of isonicotinamide and contains a benzisothiazole moiety, which is believed to be responsible for its biological activity.

Scientific Research Applications

N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the mitochondrial pathway. N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has also been studied for its potential neuroprotective effects in models of neurodegenerative diseases such as Parkinson's and Alzheimer's. In immunology, N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The exact mechanism of action of N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide is not fully understood, but it is believed to involve the activation of the mitochondrial pathway of apoptosis. N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been shown to induce the release of cytochrome c from the mitochondria, which activates caspases and leads to apoptosis. N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has also been shown to modulate the expression of various genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis (the formation of new blood vessels). In models of neurodegenerative diseases, N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been shown to have neuroprotective effects by reducing oxidative stress, inhibiting inflammation, and promoting neuronal survival. In immunology, N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide in lab experiments is its ability to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide has also been shown to have neuroprotective and immunomodulatory effects, which could be useful in the treatment of neurodegenerative diseases and autoimmune disorders. However, one limitation of using N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide. One area of research could be the development of more efficient synthesis methods for N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide, which could improve its availability for scientific research. Another area of research could be the development of new derivatives of N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}isonicotinamide and its potential applications in various scientific research fields.